ethyl 4-oxo-2-(4-phenyl-1-piperazinyl)-1,4-dihydro-5-pyrimidinecarboxylate
Overview
Description
Ethyl 4-oxo-2-(4-phenyl-1-piperazinyl)-1,4-dihydro-5-pyrimidinecarboxylate, also known as EPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPPC is a pyrimidine derivative that has been synthesized using different methods and has been extensively studied for its biochemical and physiological effects, mechanism of action, and potential applications in scientific research.
Scientific Research Applications
- Ethyl 4-oxo-2-(4-phenyl-1-piperazinyl)-1,4-dihydro-5-pyrimidinecarboxylate has shown promise as an anticancer agent. Its ability to inhibit tumor cell growth and induce apoptosis makes it a subject of interest .
- The compound exhibits antiviral properties against certain viruses. Investigations focus on its efficacy against RNA and DNA viruses, including herpesviruses and influenza viruses .
- Ethyl 4-phenyl-1-piperazinyl-4-oxobutanoate may have neuroprotective benefits. Researchers explore its impact on neuronal health, synaptic plasticity, and neuroinflammation .
- The compound exhibits anti-inflammatory effects. Studies investigate its impact on pro-inflammatory cytokines, immune responses, and tissue damage .
- Ethyl 4-oxo-2-(4-phenyl-1-piperazinyl)-1,4-dihydro-5-pyrimidinecarboxylate may possess analgesic properties. Investigations focus on its ability to modulate pain pathways and alleviate pain .
- The compound has been studied for its effects on blood pressure regulation. Researchers investigate its impact on vascular smooth muscle cells, endothelial function, and hypertension .
Anticancer Potential
Antiviral Activity
Neuroprotective Effects
Anti-Inflammatory Properties
Analgesic Activity
Antihypertensive Potential
These applications highlight the versatility of ethyl 4-oxo-2-(4-phenyl-1-piperazinyl)-1,4-dihydro-5-pyrimidinecarboxylate in various scientific contexts. Further research is essential to fully understand its mechanisms and optimize its therapeutic use . If you’d like more information on any specific application, feel free to ask!
properties
IUPAC Name |
ethyl 6-oxo-2-(4-phenylpiperazin-1-yl)-1H-pyrimidine-5-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3/c1-2-24-16(23)14-12-18-17(19-15(14)22)21-10-8-20(9-11-21)13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3,(H,18,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAQOSOSSPRTZNA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(NC1=O)N2CCN(CC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.